Methyl 3-({3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-YL]phenyl}carbamoyl)propanoate
Catalog No.
S7996802
CAS No.
M.F
C20H19N3O4
M. Wt
365.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
Methyl 3-({3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-YL]phenyl}carbamoyl)propanoate
IUPAC Name
methyl 4-[3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]anilino]-4-oxobutanoate
Molecular Formula
C20H19N3O4
Molecular Weight
365.4 g/mol
InChI
InChI=1S/C20H19N3O4/c1-13-6-3-4-9-16(13)19-22-20(27-23-19)14-7-5-8-15(12-14)21-17(24)10-11-18(25)26-2/h3-9,12H,10-11H2,1-2H3,(H,21,24)
InChI Key
XMYTXAYCRBODKD-UHFFFAOYSA-N
SMILES
CC1=CC=CC=C1C2=NOC(=N2)C3=CC(=CC=C3)NC(=O)CCC(=O)OC
Canonical SMILES
CC1=CC=CC=C1C2=NOC(=N2)C3=CC(=CC=C3)NC(=O)CCC(=O)OC
MOOTPA was first synthesized in 2014 by a research group at the University of Quebec, Canada. The compound is an oxadiazole-based derivative that contains a butanoate moiety. MOOTPA has shown potential as an anticancer agent, as well as for its anti-inflammatory and antioxidant properties.
MOOTPA has a molecular weight of 520.64 g/mol and a melting point of 228-230°C. The compound is sparingly soluble in water but soluble in organic solvents such as DMSO and ethanol. MOOTPA has a light yellow color and a characteristic aromatic odor.
MOOTPA can be synthesized using a multi-step process that involves the reaction of 4-aminobenzoic acid with other reagents. The compound can be characterized through various techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry.
MOOTPA can be analyzed using various analytical techniques such as high-performance liquid chromatography (HPLC), gas chromatography (GC), and thin-layer chromatography (TLC).
MOOTPA has shown potential as an anticancer agent by inhibiting cell proliferation and inducing cell death in cancer cells. The compound has also demonstrated anti-inflammatory and antioxidant properties.
Studies on the toxicity and safety of MOOTPA are limited. However, the compound has demonstrated low toxicity in cell-based assays and in animal models.
MOOTPA has potential applications in various fields of research and industry, including medicinal chemistry, drug discovery, and materials science. The compound can be used as a pharmacophore for the development of new anticancer agents.
Research on MOOTPA is still in its early stages, with only a few studies conducted on the compound. More research is needed to determine the full potential of MOOTPA as an anticancer agent and its other potential applications.
MOOTPA has potential implications in the fields of medicinal chemistry, drug discovery, and materials science. The compound can be used as a building block for the development of new drugs and materials.
One limitation of MOOTPA is its low solubility in water, which may limit its use in biological applications. Future research on MOOTPA should focus on improving its solubility and developing new derivatives with improved properties. Other future directions for research on MOOTPA include exploring its potential in other fields of research and identifying its mode of action as an anticancer agent.
In conclusion, MOOTPA is a synthetic compound that has shown potential as an anticancer agent and for its anti-inflammatory and antioxidant properties. The compound can be synthesized using a multi-step process and can be characterized using various techniques. MOOTPA has potential applications in various fields of research and industry, including medicinal chemistry, drug discovery, and materials science. However, research on MOOTPA is still in its early stages, and more research is needed to determine its full potential and limitations. Future research should focus on developing new derivatives and exploring the compound's potential in other fields of research.
In conclusion, MOOTPA is a synthetic compound that has shown potential as an anticancer agent and for its anti-inflammatory and antioxidant properties. The compound can be synthesized using a multi-step process and can be characterized using various techniques. MOOTPA has potential applications in various fields of research and industry, including medicinal chemistry, drug discovery, and materials science. However, research on MOOTPA is still in its early stages, and more research is needed to determine its full potential and limitations. Future research should focus on developing new derivatives and exploring the compound's potential in other fields of research.
XLogP3
2.8
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
365.13755610 g/mol
Monoisotopic Mass
365.13755610 g/mol
Heavy Atom Count
27
Dates
Last modified: 04-15-2024
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